Cas no 2219379-72-1 (tert-butyl 6-formyl-2-oxa-8-azaspiro4.5decane-8-carboxylate)

• Product Name: tert-butyl 6-formyl-2-oxa-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2219379-72-1
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5213428
• PubChem ID: 137952319
• Update Time: 2025-10-15

tert-butyl 6-formyl-2-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-butyl 6-formyl-2-oxa-8-azaspiro4.5decane-8-carboxylate

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(17)15-6-4-14(5-7-18-10-14)11(8-15)9-16/h9,11H,4-8,10H2,1-3H3
• InChI Key： UTJKONTWPWFPNN-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2C=O)CCO1

Additional information on tert-butyl 6-formyl-2-oxa-8-azaspiro4.5decane-8-carboxylate

Comprehensive Overview of tert-butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2219379-72-1)

tert-butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2219379-72-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This spirocyclic compound features a unique 2-oxa-8-azaspiro[4.5]decane core, which is pivotal for its structural diversity and functional versatility. The presence of both formyl and tert-butyl carboxylate groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for spirocyclic scaffolds like tert-butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate has surged due to their ability to mimic bioactive conformations. Researchers are increasingly exploring its potential in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with the growing interest in precision medicine. The compound's CAS No. 2219379-72-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthetic utility of tert-butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate extends to peptide coupling and cross-coupling reactions, where its formyl group serves as a handle for further derivatization. This aligns with the broader trend of green chemistry, as researchers seek efficient, atom-economical pathways. Its spirocyclic structure also contributes to improved metabolic stability, a key consideration in prodrug design.

From an analytical perspective, the compound's purity and stability are critical for reproducibility in research. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to characterize CAS No. 2219379-72-1, addressing the community's focus on quality control in synthetic intermediates. These aspects are frequently queried in scientific forums, highlighting the need for reliable data.

In summary, tert-butyl 6-formyl-2-oxa-8-azaspiro[4.5]decane-8-carboxylate represents a nexus of innovation in organic synthesis and medicinal chemistry. Its CAS No. 2219379-72-1 serves as a gateway to exploring novel spirocyclic architectures, while its functional groups enable diverse applications—from catalysis to bioconjugation. As research evolves, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and functional materials.